3,4-Dichloronitrobenzene
3,4-Dichloronitrobenzene
3,4-dichloronitrobenzene appears as colorless crystals or light beige solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
99-54-7
VCID:
VC20817035
InChI:
InChI=1S/C6H3Cl2NO2/c7-5-2-1-4(9(10)11)3-6(5)8/h1-3H
SMILES:
C1=CC(=C(C=C1[N+](=O)[O-])Cl)Cl
Molecular Formula:
C6H3Cl2NO2
Molecular Weight:
192 g/mol
3,4-Dichloronitrobenzene
CAS No.: 99-54-7
Cat. No.: VC20817035
Molecular Formula: C6H3Cl2NO2
Molecular Weight: 192 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4-dichloronitrobenzene appears as colorless crystals or light beige solid. (NTP, 1992) |
|---|---|
| CAS No. | 99-54-7 |
| Molecular Formula | C6H3Cl2NO2 |
| Molecular Weight | 192 g/mol |
| IUPAC Name | 1,2-dichloro-4-nitrobenzene |
| Standard InChI | InChI=1S/C6H3Cl2NO2/c7-5-2-1-4(9(10)11)3-6(5)8/h1-3H |
| Standard InChI Key | NTBYINQTYWZXLH-UHFFFAOYSA-N |
| Impurities | 1,2-dichloro-3-nitrobenzene (< 1 % w/w); water (ca. 0.1 % w/w) |
| SMILES | C1=CC(=C(C=C1[N+](=O)[O-])Cl)Cl |
| Canonical SMILES | C1=CC(=C(C=C1[N+](=O)[O-])Cl)Cl |
| Boiling Point | 491 to 493 °F at 760 mm Hg (NTP, 1992) 255.5 °C 255-256 °C 255 °C |
| Colorform | Needles from alcohol SOLID |
| Flash Point | 255 °F (NTP, 1992) 124 °C |
| Melting Point | 109 °F (NTP, 1992) 43.0 °C 43 °C 39-41 °C |
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